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Compound of Interest

Compound Name: [Met5]-Enkephalin, amide TFA

Cat. No.: B10775154 Get Quote

For researchers, scientists, and drug development professionals, the selection of a highly

specific and reliable antibody is paramount to the success of any experiment. This guide

provides a comparative overview of commercially available antibodies targeting [Met5]-

Enkephalin, an endogenous opioid pentapeptide involved in pain modulation, cell proliferation,

and neurotransmission. We present available validation data, detailed experimental protocols,

and visual workflows to aid in the selection of the most suitable antibody for your research

needs.

[Met5]-Enkephalin, also known as opioid growth factor (OGF), is a crucial neuromodulator and

growth factor. Its accurate detection is vital for advancing our understanding of its physiological

and pathological roles. The specificity of the primary antibody is the most critical factor for

obtaining reliable and reproducible results in immunoassays. This guide aims to provide an

objective comparison of [Met5]-Enkephalin antibodies from various suppliers, focusing on the

validation data that supports their specificity.

Comparative Analysis of Commercial [Met5]-
Enkephalin Antibodies
The following table summarizes the key features and available validation data for a selection of

commercially available [Met5]-Enkephalin antibodies. It is important to note that the level of

validation can vary significantly between suppliers. Researchers are encouraged to review the

datasheets and any cited publications for a comprehensive understanding of the antibody's

performance.
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Antibody
(Supplier)

Host Species Clonality
Applications
Validated by
Supplier

Validation Data
Highlights

Abcam

(ab22620)
Rabbit Polyclonal ICC/IF, IHC-P

ICC/IF in SH-

SY5Y cells, IHC-

P in human

testis.

Novus

Biologicals

(NBP1-90944)

Rabbit Polyclonal WB, IHC, IHC-P

WB in PENK

over-expression

lysate, IHC-P in

human adrenal

gland and

kidney.

GeneTex

(GTX42620)
Rabbit Polyclonal

IHC-P, IHC

(Resin)

Staining in rat

spinal cord

abolished by pre-

incubation with

synthetic [Met5]-

Enkephalin.

Thermo Fisher

(PA1-30928)
Rabbit Polyclonal IHC (Frozen)

IHC analysis of

mouse striatum

tissue.

Immunostar

(20065)

Rabbit Polyclonal IHC Staining

eliminated by

pre-treatment

with methionine

enkephalin;

partial blocking

with leucine

enkephalin.

Confirmed

specificity with

CRISPR-

mediated
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knockdown in

vivo.[1]

Merck Millipore

(MAB350)
Mouse Monoclonal IHC, RIA

Recognizes both

Met- and Leu-

enkephalin.

Performance Comparison of [Met5]-Enkephalin
ELISA Kits
For the quantitative detection of [Met5]-Enkephalin, several ELISA kits are available. The table

below compares the key performance characteristics of selected kits.

ELISA Kit
(Supplier)

Assay Type Sample Type Sensitivity
Detection
Range

Antibodies.com

(A326976)
Competitive

Serum, plasma,

other biological

fluids

75.00 pg/ml
125.00-8000

pg/ml

MyBioSource

(MBS755844)
Competitive

Body fluids,

tissue

homogenates,

secretions

Not specified Not specified

ELK

Biotechnology

(ELK8652)

Competitive

Inhibition

Serum, plasma,

cell lysates, cell

culture

supernates

77 pg/mL
125.00-8000

pg/mL

OriGene (S-

1419)
Competitive Not specified IC50: 14 ng/ml 0-500 ng/ml

Key Validation Strategies for Antibody Specificity
To ensure the specificity of a [Met5]-Enkephalin antibody, a multi-pronged validation approach

is recommended. The following diagram illustrates a comprehensive workflow for antibody

validation.
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Caption: A comprehensive workflow for validating the specificity of a [Met5]-Enkephalin

antibody.

Experimental Protocols
Detailed and optimized protocols are crucial for reproducible results. Below are representative

protocols for key applications. Researchers should always refer to the supplier's specific

recommendations for their chosen antibody.

Western Blotting Protocol (General)
Sample Preparation: Lyse cells or tissues in RIPA buffer supplemented with protease

inhibitors. Determine protein concentration using a BCA assay.

Gel Electrophoresis: Load 20-30 µg of protein per lane on an SDS-PAGE gel. Run the gel

until adequate separation is achieved.
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Protein Transfer: Transfer proteins to a PVDF or nitrocellulose membrane.

Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room

temperature.

Primary Antibody Incubation: Incubate the membrane with the [Met5]-Enkephalin primary

antibody (diluted in blocking buffer as recommended by the supplier) overnight at 4°C with

gentle agitation.

Washing: Wash the membrane three times for 5-10 minutes each with TBST.

Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-

conjugated secondary antibody for 1 hour at room temperature.

Washing: Repeat the washing step.

Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and

image the blot.

Immunohistochemistry (IHC-P) Protocol (General)
Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate

through a graded series of ethanol to water.

Antigen Retrieval: Perform heat-induced epitope retrieval (HIER) using a citrate buffer (pH

6.0) or Tris-EDTA buffer (pH 9.0).

Blocking: Block endogenous peroxidase activity with 3% H2O2 and block non-specific

binding with a blocking serum.

Primary Antibody Incubation: Incubate sections with the [Met5]-Enkephalin primary antibody

(diluted as recommended) overnight at 4°C in a humidified chamber.

Washing: Wash sections with PBS or TBS.

Secondary Antibody Incubation: Apply a biotinylated or polymer-based secondary antibody

detection system.
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Detection: Use a streptavidin-HRP and a chromogen such as DAB to visualize the signal.

Counterstaining: Counterstain with hematoxylin.

Dehydration and Mounting: Dehydrate the sections and mount with a coverslip.

[Met5]-Enkephalin (Opioid Growth Factor) Signaling
Pathway
[Met5]-Enkephalin, also known as Opioid Growth Factor (OGF), exerts its effects by binding to

the OGF receptor (OGFr). This interaction initiates a signaling cascade that ultimately regulates

cell proliferation. The following diagram illustrates the key steps in this pathway.
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Caption: The signaling pathway of [Met5]-Enkephalin (OGF) from receptor binding to the

regulation of cell proliferation.

Conclusion and Best Practices
The validation of antibody specificity is a shared responsibility between the supplier and the

researcher. While manufacturers provide initial validation data, it is crucial for researchers to

perform in-house validation under their specific experimental conditions.

Best Practices for Researchers:

Thoroughly review the manufacturer's data: Pay close attention to the applications for which

the antibody has been validated and the tissues/cell lines used.

Perform in-house validation: Always validate a new antibody lot in your specific application

and with your samples.

Include proper controls: Use positive and negative controls in all experiments. For [Met5]-

Enkephalin, this could include tissues known to express the peptide (e.g., adrenal medulla,

specific brain regions) and negative controls such as tissues from proenkephalin (PENK)

knockout animals, if available.

Perform peptide blocking/competition assays: Pre-incubating the antibody with an excess of

the immunizing peptide should abolish the specific signal.

Consider cross-reactivity: [Met5]-Enkephalin shares the first four amino acids with [Leu]-

Enkephalin. It is important to assess potential cross-reactivity with related opioid peptides.

Some studies suggest that polyclonal antibodies raised against [Met5]-enkephalin may

cross-react with β-endorphin, as the first five amino acids are identical.[2]

Document everything: Keep detailed records of antibody lot numbers, dilutions, and

experimental conditions.

By following these guidelines and utilizing the information presented in this guide, researchers

can confidently select and validate [Met5]-Enkephalin antibodies, leading to more robust and

reproducible scientific findings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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